1-Methyl-1H-benzo[d]imidazol-5-ol

• IUPAC Name: 1-methylbenzimidazol-5-ol
• InChI: InChI=1S/C8H8N2O/c1-10-5-9-7-4-6(11)2-3-8(7)10/h2-5,11H,1H3
• InChI Key: NDDDURSMVVKBTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)O
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID80357029
• Molecular Weight: 148.16 g/mol
• CAS No.: 50591-22-5

Description

1-Methyl-1H-benzo[d]imidazol-5-ol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition Properties :Benzimidazole derivatives, including variants like 1-Methyl-1H-benzo[d]imidazol-5-ol, have been studied for their corrosion inhibition properties. For example, Ammal, Prajila, and Joseph (2018) explored the effectiveness of benzimidazole bearing 1, 3, 4-oxadiazoles in preventing corrosion of mild steel in sulphuric acid. Their study revealed that these compounds form a protective layer on the steel surface, indicating their potential as corrosion inhibitors (Ammal, Prajila, & Joseph, 2018).

Antimicrobial and Antitubercular Agents :Shruthi et al. (2016) designed benzimidazole-oxadiazole hybrid molecules, including derivatives of this compound, as antimicrobial agents. They found that some of these compounds exhibited potent anti-tubercular activity, highlighting their potential in treating tuberculosis (Shruthi et al., 2016).

Anticancer Research :In the realm of cancer research, benzimidazole derivatives have shown promise. Rashid, Husain, and Mishra (2012) synthesized benzimidazoles bearing oxadiazole nucleus and evaluated them as anticancer agents. They reported that certain compounds demonstrated significant anticancer activity, suggesting potential use in cancer therapy (Rashid, Husain, & Mishra, 2012).

Anti-Diabetic Studies :Benzimidazole derivatives have also been explored for their potential in treating diabetes. Ibraheem et al. (2020) synthesized benzimidazole-pyrazoline hybrid molecules and investigated their anti-diabetic properties. They found that these compounds could inhibit α-glucosidase, an enzyme relevant in diabetes management (Ibraheem et al., 2020).

Antiviral Agents :Eldebss et al. (2015) explored the synthesis of benzimidazole-based heterocycles, including 1-Methyl-1H-benzo[d]imidazol-2-yl derivatives, as antiviral agents. Their research highlighted the potential of these compounds as broad-spectrum antiviral agents, effective against various viruses (Eldebss et al., 2015).

Safety and Hazards

The safety information for “1-Methyl-1H-benzo[d]imidazol-5-ol” includes the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P305, P338, P351.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which 1-methyl-1h-benzo[d]imidazol-5-ol is a part of, have a broad range of biological activities . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, leading to a wide range of effects .

Pharmacokinetics

It’s known that imidazole derivatives are highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities .

Action Environment

It’s known that imidazole derivatives are stable at room temperature .

Biochemical Analysis

Biochemical Properties

1-Methyl-1H-benzo[d]imidazol-5-ol plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for drug metabolism . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s function.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the MAPK/ERK signaling pathway, which is essential for cell proliferation and differentiation . Additionally, this compound can alter gene expression by acting as a transcriptional regulator, thereby affecting various cellular functions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been reported to inhibit the activity of certain kinases by binding to their ATP-binding sites . This inhibition can result in altered phosphorylation states of downstream targets, ultimately affecting cellular processes such as cell cycle progression and apoptosis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable at room temperature but can degrade under extreme conditions . Long-term exposure to this compound in in vitro or in vivo studies has revealed potential impacts on cellular homeostasis and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as anti-inflammatory or anti-cancer activities . At high doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These threshold effects highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its biotransformation . The metabolic pathways of this compound can influence its pharmacokinetics and pharmacodynamics, affecting its overall efficacy and safety profile.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments . Understanding these transport mechanisms is essential for optimizing the delivery and efficacy of this compound in therapeutic applications.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with other biomolecules and its overall biological activity.

Synthesis routes and methods

Procedure details

To a solution of 5-methoxy-1-methyl-1H-benzo[d]imidazole (500 mg, 3.08 mmol) in CH2Cl2 (6 ml) was added BBr3 (3.1 g, 12.33 mmol) dropwise at 0° C. After addition, the mixture was stirred for 2 h at 0° C. The mixture was then quenched by slow addition to ice water (50 mL). The resulting mixture was extracted with CH2Cl2 (2×20 mL). The combined organic layers were washed with brine (30 mL), dried over Na2SO4 and concentrated to give the title compound (100 mg, 21.9%) as a white solid which was used in next step without further purification. LCMS (m/z): 149.1 (M+1).